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Compound of Interest

Compound Name: trans-1,2-Dichloroethylene

Cat. No.: B151667 Get Quote

This guide provides essential information for the safe handling and disposal of waste

containing trans-1,2-dichloroethylene. Adherence to these procedures is critical for ensuring

laboratory safety, protecting the environment, and maintaining regulatory compliance.

Frequently Asked Questions (FAQs)
Q1: What is trans-1,2-dichloroethylene, and why is its waste considered hazardous?

A1: Trans-1,2-dichloroethylene is a chlorinated solvent used in various industrial and

laboratory applications, including cleaning and degreasing.[1][2] Waste containing this chemical

is considered hazardous under the Resource Conservation and Recovery Act (RCRA) due to

its flammability, toxicity, and potential to contaminate soil and groundwater.[3][4] It is harmful if

swallowed or inhaled and can cause harm to aquatic life with long-lasting effects.[5]

Q2: What are the approved disposal methods for trans-1,2-dichloroethylene waste?

A2: The preferred and legally required disposal methods are sending the waste via a permitted

hazardous waste hauler to a licensed reclaimer for recycling or a permitted incinerator.[3][6]

Landfill disposal is restricted for untreated chlorinated solvent wastes.[7][8]

Q3: Can I dispose of small amounts of trans-1,2-dichloroethylene waste down the sink or by

evaporation in a fume hood?
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A3: No. It is unlawful and unsafe to pour any amount of chlorinated solvent waste down a sink,

into a storm drain, or dispose of it in the regular trash.[9] Evaporation is also not a permissible

disposal method and can lead to the release of hazardous air pollutants.[3][10] All hazardous

waste containers must be kept closed except when adding waste.

Q4: What immediate steps should I take in case of a trans-1,2-dichloroethylene spill?

A4: In the event of a spill, you should first ensure the safety of all personnel by evacuating the

immediate area and eliminating all ignition sources, as the vapors are highly flammable.[11]

The area should be well-ventilated. Wearing appropriate personal protective equipment (PPE),

absorb the spill with inert materials like sand, sawdust, or vermiculite.[11] Collect the

contaminated absorbent into a sealed, properly labeled container for hazardous waste

disposal. Do not flush the spill to a sewer.[11] For large spills, or any spill that cannot be

managed safely, contact your institution's environmental health and safety (EHS) office

immediately.

Q5: What are the key regulations I need to be aware of?

A5: Waste containing trans-1,2-dichloroethylene is regulated under the federal Resource

Conservation and Recovery Act (RCRA).[3] It is also designated as a hazardous substance

under the Comprehensive Environmental Response, Compensation, and Liability Act

(CERCLA).[7] Additionally, discharges into waterways are regulated under the Clean Water Act.

[3] You must also comply with your specific state, local, and institutional regulations for

hazardous waste management.

Troubleshooting Guide
Q1: My waste container for trans-1,2-dichloroethylene is bulging. What does this mean and

what should I do?

A1: A bulging container may indicate a chemical reaction is occurring, generating gas and

increasing pressure. This is a dangerous situation. Do not handle the container. Immediately

alert others in the lab, secure the area, and contact your institution's EHS or hazardous

materials team for emergency assistance. This can happen if incompatible wastes were mixed.

Q2: I think I may have accidentally mixed trans-1,2-dichloroethylene waste with an

incompatible chemical. What are the next steps?
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A2: If you suspect incompatible chemicals have been mixed, do not add any more waste to the

container. If there are no immediate signs of reaction (e.g., heat, gas evolution, color change),

securely cap the container, label it clearly with all suspected contents, and add a warning about

the potential incompatibility. Isolate the container in a well-ventilated area away from other

chemicals and contact your EHS office for guidance. Trans-1,2-dichloroethylene is

incompatible with strong bases (alkalis), strong oxidizing agents, and certain metals.[12]

Q3: The hazardous waste pickup service rejected my waste container. What are the most

common reasons for rejection?

A3: Waste containers are typically rejected for one or more of the following reasons:

Improper Labeling: The label is missing, incomplete, or illegible.

Incorrect Container: The container is not made of a compatible material, is in poor condition

(e.g., cracked, leaking), or is a food-grade container.

Container is Open: The cap is not securely tightened. Containers must be closed at all times

except when adding waste.

External Contamination: There is chemical residue on the outside of the container.

Evidence of Reaction: The container is bulging, hot, or shows other signs of instability.

Quantitative Data Summary
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Property Value Source

Chemical Formula C₂H₂Cl₂

Molecular Weight 96.95 g/mol [12]

Boiling Point 47.2°C (117°F) [12]

Flash Point 6.1°C (43°F) [12]

Specific Gravity 1.2743 @ 25°C [12]

Vapor Density 3.34 (Air = 1) [12]

OSHA Permissible Exposure

Limit (PEL)
200 ppm (8-hour TWA) [11]

ACGIH Threshold Limit Value

(TLV)
200 ppm (8-hour TWA) [11]

CERCLA Reportable Quantity

(RQ)
1,000 pounds [7][11]

Experimental Protocol
Protocol: Safe Accumulation and Preparation of Trans-
1,2-Dichloroethylene Waste for Off-site Disposal
Objective: To safely collect, store, and prepare liquid waste containing trans-1,2-
dichloroethylene for pickup by a certified hazardous waste disposal service, ensuring

compliance with safety and environmental regulations.

Materials:

Designated hazardous waste container (e.g., glass or polyethylene bottle with a screw-on

cap).

Secondary containment bin (must be large enough to hold the entire volume of the waste

container).

Hazardous waste labels/tags (as provided by your institution's EHS office).
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Permanent marker.

Waste accumulation log.

Personal Protective Equipment (PPE):

Safety goggles (or safety glasses with side shields).

Appropriate chemical-resistant gloves (e.g., nitrile, neoprene).

Laboratory coat.

Procedure:

Container Preparation:

1. Select a clean, dry container made of a material compatible with trans-1,2-
dichloroethylene (glass or polyethylene is recommended). The container must be in good

condition with no leaks or cracks.

2. Affix a hazardous waste label to the container before adding any waste.

3. Fill out the label with all required information:

The words "Hazardous Waste".

Full chemical name(s) of all constituents (no abbreviations or formulas). For mixtures,

list all components and their approximate percentages.

The specific hazard(s) (e.g., Flammable, Toxic).

The date accumulation started.

Your name, principal investigator (PI), and laboratory location.

Waste Accumulation:

1. Place the labeled container in a designated secondary containment bin.
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2. Store the container in a well-ventilated, cool, and dry area, such as a designated satellite

accumulation area or a solvent safety cabinet.

3. Keep the waste container segregated from incompatible materials, particularly strong

bases and oxidizing agents.

4. When adding waste, do so in a fume hood to minimize inhalation exposure.

5. Crucially, keep the waste container securely capped at all times, except for the brief

moment when you are adding waste.

Finalizing for Disposal:

1. Do not overfill the container. Leave at least 10% headspace to allow for vapor expansion.

2. Once the container is full or the experiment generating the waste is complete, ensure the

cap is tightly sealed.

3. Wipe the exterior of the container clean of any chemical residue.

4. Review the hazardous waste label to ensure all information is accurate and complete.

5. Arrange for waste pickup according to your institution's procedures (e.g., submitting an

online request to the EHS office).

6. Update your laboratory's chemical inventory and waste logs.

Visualizations
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Caption: Workflow for the safe handling and disposal of trans-1,2-dichloroethylene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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